(3-Bromo-4-formylphenyl)boronic acid

• Molecular Formula: C7H6BBrO3
• Molecular Weight: 228.84 g/mol
• IUPAC Name: (3-bromo-4-formylphenyl)boronic acid
• InChI: InChI=1S/C7H6BBrO3/c9-7-3-6(8(11)12)2-1-5(7)4-10/h1-4,11-12H
• InChI Key: WKCJLKYVRIMNAC-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)C=O)Br)(O)O

Description

(3-Bromo-4-formylphenyl)boronic acid is an aromatic boronic acid derivative featuring a bromo substituent at the 3-position and a formyl group at the 4-position of the phenyl ring. Boronic acids are widely utilized in organic synthesis, sensing, and medicinal chemistry due to their ability to form reversible covalent bonds with diols and their role as protease inhibitors . The bromo and formyl groups in this compound confer unique electronic and steric properties, influencing its reactivity, acidity, and biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Boronic Acids

Structural Analogs

Several boronic acids share structural similarities with (3-Bromo-4-formylphenyl)boronic acid, differing primarily in substituent type and position (Table 1):

Compound Name	Substituents	Key Structural Features	Similarity Score	Reference
(3-Chloro-4-formylphenyl)boronic acid	Cl (3), CHO (4)	Chlorine instead of bromine	0.93
(4-Fluoro-3-formylphenyl)boronic acid	F (4), CHO (3)	Fluorine at 4, formyl at 3	0.87
(3-Fluoro-4-formylphenyl)boronic acid	F (3), CHO (4)	Fluorine instead of bromine	0.85
3-Formyl-4-methoxyphenylboronic acid	OCH₃ (4), CHO (3)	Methoxy at 4, formyl at 3	0.59

Key Observations :

• Halogen substituents (Br, Cl, F) at the 3-position increase electron-withdrawing effects, lowering pKa compared to electron-donating groups like methoxy (-OCH₃) .
• The formyl group at the 4-position enhances electrophilicity, facilitating nucleophilic additions or conjugation with biomolecules .

Acidity (pKa) and Reactivity

The pKa of boronic acids governs their ability to form boronate esters and interact with biological targets.

• Electron-Withdrawing Effects : The bromo substituent in (3-Bromo-4-formylphenyl)boronic acid lowers its pKa compared to analogs with methoxy or methyl groups. For example, 3-AcPBA and 4-MCPBA (common in physiological applications) have pKa values >8.5, making them less effective at physiological pH (~7.4) . In contrast, fluoro-substituted analogs exhibit pKa values closer to 7.0 due to through-space stabilization effects .
• Reactivity in Ester Formation : Bulky substituents like bromo may slow boronic ester formation compared to smaller groups (e.g., F). shows that steric hindrance can shift equilibrium between boronic acid and boroxine trimer, requiring excess base (e.g., Et₃N) for efficient esterification .

Antiproliferative Effects:

• Phenanthren-9-yl boronic acid and 6-hydroxynaphthalen-2-yl boronic acid exhibit sub-micromolar cytotoxicity in triple-negative breast cancer (4T1 cells) .
• Tubulin Polymerization Inhibition : Boronic acid-containing cis-stilbenes (e.g., compound 13c) inhibit tubulin polymerization (IC₅₀ = 21–22 µM) and induce apoptosis in Jurkat cells . The formyl group in (3-Bromo-4-formylphenyl)boronic acid could enable similar mechanisms via Schiff base formation with lysine residues.

Enzyme Inhibition:

• Protease Inhibition : Bifunctional aryl boronic acids like FL-166 inhibit SARS-CoV-2 3CLpro with Ki = 40 nM . The formyl group in (3-Bromo-4-formylphenyl)boronic acid may allow analogous interactions with serine residues.
• HDAC Inhibition: [2-[[4-(2-methoxyethyl)phenoxy]methyl]phenyl]boronic acid inhibits fungal histone deacetylase at 1 µM, comparable to trichostatin A . Substituent positioning (e.g., bromo vs. methoxyethyl) could modulate specificity.